![molecular formula C22H24N2O4S B2483088 1-(3,4-Dimethoxybenzyl)-3-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)urea CAS No. 1797246-92-4](/img/structure/B2483088.png)
1-(3,4-Dimethoxybenzyl)-3-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)urea
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Description
1-(3,4-Dimethoxybenzyl)-3-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)urea, also known as DMTBTH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
- DMBMU exhibits promising anticancer potential. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistically, it may interfere with cell cycle progression or disrupt signaling pathways critical for tumor growth .
- DMBMU displays antibacterial and antifungal activity. Studies have explored its efficacy against drug-resistant pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida species. The compound’s mode of action involves disrupting microbial membranes or inhibiting essential enzymes .
- DMBMU acts as an enzyme inhibitor. It specifically targets enzymes involved in various metabolic pathways. For instance, it inhibits acetylcholinesterase, which plays a role in neurotransmission. Researchers investigate its potential therapeutic applications in neurodegenerative diseases .
- Inflammation contributes to various diseases, including autoimmune conditions. DMBMU has demonstrated anti-inflammatory properties by modulating cytokines and reducing inflammatory responses. Researchers explore its potential as a novel anti-inflammatory agent .
- DMBMU’s ability to cross the blood-brain barrier makes it intriguing for neuroprotection. Studies suggest it may enhance neuronal survival, reduce oxidative stress, and mitigate neurodegenerative processes. Researchers investigate its role in Alzheimer’s and Parkinson’s disease models .
- Scientists use DMBMU as a chemical probe to study protein function. Its unique structure allows for specific labeling of proteins containing cysteine residues. By modifying proteins with DMBMU, researchers gain insights into cellular processes and protein interactions .
Anticancer Activity
Antimicrobial Properties
Enzyme Inhibition
Anti-inflammatory Effects
Neuroprotective Potential
Chemical Biology Tools
properties
IUPAC Name |
1-[(3,4-dimethoxyphenyl)methyl]-3-[[5-[hydroxy(phenyl)methyl]thiophen-2-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4S/c1-27-18-10-8-15(12-19(18)28-2)13-23-22(26)24-14-17-9-11-20(29-17)21(25)16-6-4-3-5-7-16/h3-12,21,25H,13-14H2,1-2H3,(H2,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PILQRKJHADYNHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC(=O)NCC2=CC=C(S2)C(C3=CC=CC=C3)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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